![molecular formula C20H25NO3 B3816471 (3S*,4S*)-1-(2-hydroxy-5-methylbenzyl)-4-(3-methoxyphenyl)piperidin-3-ol](/img/structure/B3816471.png)
(3S*,4S*)-1-(2-hydroxy-5-methylbenzyl)-4-(3-methoxyphenyl)piperidin-3-ol
Overview
Description
(3S*,4S*)-1-(2-hydroxy-5-methylbenzyl)-4-(3-methoxyphenyl)piperidin-3-ol is a chemical compound that belongs to the class of piperidine derivatives. It has been the subject of several scientific studies due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of (3S*,4S*)-1-(2-hydroxy-5-methylbenzyl)-4-(3-methoxyphenyl)piperidin-3-ol is not fully understood. However, it has been suggested that it exerts its therapeutic effects by modulating the levels of various neurotransmitters in the brain, such as dopamine, serotonin, and acetylcholine. It has also been suggested that it may protect neurons from oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It has also been found to reduce oxidative stress and protect neurons from damage.
Advantages and Limitations for Lab Experiments
One advantage of using (3S*,4S*)-1-(2-hydroxy-5-methylbenzyl)-4-(3-methoxyphenyl)piperidin-3-ol in lab experiments is its potential therapeutic applications. It can be used to study the mechanisms of action of various neurodegenerative disorders and to develop new therapies for these disorders. One limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to use in certain assays.
Future Directions
There are several future directions for the study of (3S*,4S*)-1-(2-hydroxy-5-methylbenzyl)-4-(3-methoxyphenyl)piperidin-3-ol. One direction is to study its potential use in the treatment of other neurodegenerative disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Another direction is to study its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its therapeutic potential.
Scientific Research Applications
(3S*,4S*)-1-(2-hydroxy-5-methylbenzyl)-4-(3-methoxyphenyl)piperidin-3-ol has been studied for its potential therapeutic applications in several areas. It has been found to have anti-inflammatory, antioxidant, and neuroprotective properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
(3S,4S)-1-[(2-hydroxy-5-methylphenyl)methyl]-4-(3-methoxyphenyl)piperidin-3-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c1-14-6-7-19(22)16(10-14)12-21-9-8-18(20(23)13-21)15-4-3-5-17(11-15)24-2/h3-7,10-11,18,20,22-23H,8-9,12-13H2,1-2H3/t18-,20+/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILBIWZQSLFFGOV-AZUAARDMSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)CN2CCC(C(C2)O)C3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)O)CN2CC[C@H]([C@@H](C2)O)C3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.